2-(4-methyl-3-nitrophenyl)-2-oxoethyl 2-(benzoylamino)benzoate

• IUPAC Name: [2-(4-methyl-3-nitrophenyl)-2-oxoethyl] 2-benzamidobenzoate
• InChI: InChI=1S/C23H18N2O6/c1-15-11-12-17(13-20(15)25(29)30)21(26)14-31-23(28)18-9-5-6-10-19(18)24-22(27)16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H,24,27)
• InChI Key: DQIYNRZNERFZGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)COC(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C23H18N2O6
• Molecular Weight: 418.4 g/mol

Description

The compound “2-(4-methyl-3-nitrophenyl)-2-oxoethyl 2-(benzoylamino)benzoate” is a complex organic molecule. It contains several functional groups, including a nitro group (-NO2), a benzoylamino group, and a benzoate ester group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and aromatic rings. The presence of these groups would likely result in a highly conjugated system, which could have interesting chemical properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the nitro group could be reduced to an amino group, or the ester could be hydrolyzed to produce an alcohol and a carboxylic acid.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a nitro group could make the compound more reactive. The aromatic rings could contribute to the compound’s stability and could also influence its physical properties like melting point and solubility.